4-Methylthiothieno[3,4-d]pyrimidine

• Molecular Formula: C7H6N2S2
• Molecular Weight: 182.3 g/mol
• IUPAC Name: 4-methylsulfanylthieno[3,4-d]pyrimidine
• InChI: InChI=1S/C7H6N2S2/c1-10-7-5-2-11-3-6(5)8-4-9-7/h2-4H,1H3
• InChI Key: INDJZZZGTORGPJ-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC=NC2=CSC=C21

Description

4-Methylthiothieno[3,4-d]pyrimidine is a fused heterocyclic compound comprising a thiophene ring annulated with a pyrimidine ring at the [3,4-d] position. The 4-methylthio (-SCH₃) substituent confers distinct electronic and steric properties, influencing reactivity, solubility, and biological interactions. Thienopyrimidines are pharmacologically significant, with activities ranging from anticancer to antimicrobial, though the specific biological profile of this compound remains underexplored in the literature reviewed.

Comparison with Similar Compounds

Data Table: Key Comparative Properties

Compound Class	Core Structure	4-Substituent	Biological Activity (IC₅₀ or EC₅₀)	Key Reference
This compound	Thieno[3,4-d]pyrimidine	-SCH₃	Not reported	N/A
4-Aminopyrazolo[3,4-d]pyrimidine	Pyrazolo[3,4-d]pyrimidine	-NH₂	2.5 µM (Adenocarcinoma 755)
4-Chlorophenyl-pyrazolo[3,4-d]pyrimidine	Pyrazolo[3,4-d]pyrimidine	-C₆H₄Cl	0.32 µM (Trypanosoma cruzi)
2-Mercapto-pyrido[3,4-d]pyrimidine	Pyrido[3,4-d]pyrimidine	-SH	<1 µM (CXCR2 antagonism)
Thieno[2,3-d]pyrimidine-4(1H)-thione	Thieno[2,3-d]pyrimidine	=S	Marketed (CAS 14080-55-8)